Cas no 43083-12-1 (1,1,1-Trimethoxybutane)
1,1,1-Trimethoxybutane is a trimethyl orthoester derivative characterized by its high reactivity as an alkylating agent and protecting group in organic synthesis. Its structure, featuring three methoxy groups attached to a central carbon, makes it a versatile intermediate for acetal formation and transesterification reactions. The compound is particularly valued for its stability under neutral conditions and its ability to release methanol upon hydrolysis, facilitating controlled reaction conditions. Its applications include use in peptide synthesis, polymer chemistry, and as a precursor for specialty chemicals. The product’s purity and consistent performance make it suitable for precision laboratory and industrial processes requiring reliable alkoxylation or protection strategies.
1,1,1-Trimethoxybutane structure
Product Name:1,1,1-Trimethoxybutane
CAS No:43083-12-1
MF:C7H16O3
MW:148.200142860413
MDL:MFCD00008480
CID:55659
PubChem ID:123512
Update Time:2025-10-15
1,1,1-Trimethoxybutane Chemical and Physical Properties
Names and Identifiers
-
- trimethyl orthobutyrate
- o-n-butyric Acid Trimethyl Ester
- Ortho-n-butyric acid trimethyl ester
- 1,1,1-Trimethoxybuta
- 1,1,1-Trimethoxybutane
- Butane,1,1,1-trimethoxy
- Orthobuttersaeure-trimethylester
- Orthobutyric Acid Trimethyl Ester
- o-Trimethyl butyrate
- RimethylOrthobutyrate
- Trimethyl orthobutylate
- Trimethyl orthobutyr
- trimethyl ortho-n-butyrate
- Trimethylorthobutyrate
- Butane, 1,1,1-trimethoxy-
- JAFMOTJMRSZOJE-UHFFFAOYSA-N
- Orthobutyricacidtrimethylester
- 1,1,1-trimethoxybutan
- trimethy orthobutyrate
- PubChem21070
- 1,1,1-trimethoxy-butane
- 1,1,1-Trimethoxybutane #
- KSC236Q6L
- Trimethyl orthobutyrate, 97%
- SBB056486
- VZ34010
- AB0012225
- O0179
- W-106248
- methyl orthobutyrate
- EN300-1723042
- Orthobutyric acid, trimethyl ester
- F20418
- LS-13382
- DTXSID80195680
- AKOS009157333
- NS00058882
- EINECS 256-079-9
- Trimethyl orthobutanoate
- 43083-12-1
- Trimethyl orthobutyrate, purum, >=97.0% (GC)
- FT-0639830
- SCHEMBL594532
- MFCD00008480
- N5782ACH2E
- Trimethyl orthobutyrate purum
- Trimethyl Ester Orthobutyric Acid; 1,1,1-Trimethoxybutane; Methyl Orthobutyrate; Trimethyl Orthobutanoate; Trimethyl Orthobutyrate
- DB-051024
-
- MDL： MFCD00008480
- Inchi： 1S/C7H16O3/c1-5-6-7(8-2,9-3)10-4/h5-6H2,1-4H3
- InChI Key： JAFMOTJMRSZOJE-UHFFFAOYSA-N
- SMILES： O(C)C(CCC)(OC)OC
Computed Properties
- Exact Mass: 148.11000
- Monoisotopic Mass: 148.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 70.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 27.7
Experimental Properties
- Color/Form: liquid
- Density: 0.926 g/mL at 25 °C(lit.)
- Boiling Point: 145-147 °C(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.404(lit.)
- PSA: 27.69000
- LogP: 1.37950
- Solubility: Not determined
1,1,1-Trimethoxybutane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 3272
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S37/39-S26-S16-S36
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10; R36/37/38
- Packing Group：III
- Hazard Level：3.2
1,1,1-Trimethoxybutane Customs Data
- HS CODE：2909199090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,1,1-Trimethoxybutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0179-25ML |
Trimethyl Orthobutyrate |
43083-12-1 | >96.0%(GC) | 25ml |
¥410.00 | 2024-04-16 | |
| Fluorochem | 069316-5ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 5ml |
￡33.00 | 2022-03-01 | |
| Fluorochem | 069316-25ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 25ml |
￡123.00 | 2022-03-01 | |
| Fluorochem | 069316-100ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 100ml |
￡458.00 | 2022-03-01 | |
| Fluorochem | 069316-250ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 250ml |
￡1096.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107302-100ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 100ml |
¥195.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107302-25ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 25ml |
¥59.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T107302-5ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 5ml |
¥39.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000839-25ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 25ml |
￥634 | 2022-09-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000839-5ml |
1,1,1-Trimethoxybutane |
43083-12-1 | 97% | 5ml |
￥173 | 2022-09-30 |
1,1,1-Trimethoxybutane Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:43083-12-1)原丁酸三甲酯
Order Number:LE25925788
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
(CAS:43083-12-1)1,1,1-Trimethoxybutane
Order Number:C00078
Stock Status:please consult
Quantity:25kg
Purity:98％-99％
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
1,1,1-Trimethoxybutane Related Literature
-
Zahra Khademi,Kobra Nikoofar RSC Adv. 2020 10 30314
-
Kirsty Anderson,Andrew S. Eastabrook,Jonathan Sperry Chem. Commun. 2020 56 3559
-
3. Protecting groupsKrzysztof Jarowicki,Philip Kocienski J. Chem. Soc. Perkin Trans. 1 1998 4005
-
Hiroyuki Tanaka,Daisuke Shiomi,Shuichi Suzuki,Masatoshi Kozaki,Keiji Okada,Kazunobu Sato,Takeji Takui CrystEngComm 2010 12 526
-
John R. Lewis Nat. Prod. Rep. 2000 17 57
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